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Synthesis of Calcium Adipate

The primary method for synthesizing calcium adipate is through a neutralization reaction between adipic

acid and a calcium source [1].

Common Reaction: The most straightforward synthesis is the reaction of adipic acid with calcium
hydroxide in water [1]: C₆H₁₀O₄ + Ca(OH)₂ → Ca(C₆H₈O₄) + 2H₂O

Alternative Calcium Sources: Industrial production may use more economical calcium sources like
calcium carbonate (CaCO₃) or calcium oxide (CaO) [1]. The reaction with calcium carbonate

produces carbon dioxide gas, which must be managed [1].
Advanced Methods: Research also explores hydrothermal synthesis to create specific crystalline

structures, including metal-organic frameworks (MOFs) with calcium and adipate [2].

Key Parameters for Yield Optimization

To maximize your synthesis yield, you should carefully control the following process parameters. The table

below summarizes the key factors and their optimal ranges based on general industrial synthesis principles

[1].
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Parameter
Optimal
Range

Impact on Yield and Product Quality

Temperature 35°C - 45°C Controls reaction rate and crystal morphology. Higher

temperatures may cause rapid precipitation of smaller crystals [1].

pH Level 6.5 - 7.5 Ensures complete neutralization; prevents formation of unwanted

side products [1].

Stirring Rate 200 - 400

rpm

Ensures proper mixing and uniform crystal formation [1].

Reaction Time 1.5 - 3

hours

Allows for complete conversion and adequate crystal growth [1].

Reactant
Concentration

0.1 - 0.5 M Affects nucleation density and overall yield [1].

The following diagram illustrates the logical workflow for optimizing calcium adipate synthesis yield,

focusing on the control and adjustment of these key parameters.
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Suggested Path for Deeper Technical Guidance

The search results lack the detailed experimental data and common failure points needed for a full

troubleshooting guide. To build a more comprehensive knowledge base, I suggest you:

Consult Specialized Databases: Use platforms like SciFinder, Reaxys, or Google Scholar to search
for full-text research articles with detailed experimental sections for "calcium adipate synthesis".

Review Patents: Patent documents often provide highly detailed, optimized synthetic procedures.
Search for patents related to "calcium adipate production" or "adipate salt synthesis".

Refine Your Search: Using more specific terms like "calcium adipate crystallization kinetics" or
"adipic acid recovery yield" may uncover more targeted technical notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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